Cas no 1440537-27-8 ()

• CAS No: 1440537-27-8
• MF: C₁₁H₁₂FIN₄O₃
• MW: 394.140857696533
• CID: 6647616
• PubChem ID: 71615078
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H12FIN4O3/c12-7-8(19)5(2-18)20-11(7)17-1-4(13)6-9(14)15-3-16-10(6)17/h1,3,5,7-8,11,18-19H,2H2,(H2,14,15,16)/t5-,7-,8-,11-/m1/s1
• InChI Key： WYSCBUKBHNIZLJ-IOSLPCCCSA-N
• SMILES： IC1C2=C(N)N=CN=C2N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)F

Computed Properties

• Exact Mass: 393.99382g/mol
• Monoisotopic Mass: 393.99382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 106Ų